2-[(3-Fluorophenyl)methyl]pyridine-3-carbaldehyde

• Molecular Formula: C13H10FNO
• Molecular Weight: 215.22 g/mol
• IUPAC Name: 2-[(3-fluorophenyl)methyl]pyridine-3-carbaldehyde
• InChI: InChI=1S/C13H10FNO/c14-12-5-1-3-10(7-12)8-13-11(9-16)4-2-6-15-13/h1-7,9H,8H2
• InChI Key: BVGWVKVIPBTGGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CC2=C(C=CC=N2)C=O

Description

2-[(3-Fluorophenyl)methyl]pyridine-3-carbaldehyde is a fluorinated aromatic compound featuring a pyridine core substituted at position 2 with a 3-fluorobenzyl group and at position 3 with a carbaldehyde functional group. The compound’s reactivity is influenced by the electron-deficient pyridine ring and the electrophilic aldehyde, which may participate in condensation or nucleophilic addition reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3-Fluorophenyl)methyl]pyridine-3-carbaldehyde typically involves the reaction of 3-fluorobenzyl chloride with 3-pyridinecarboxaldehyde under basic conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate in an organic solvent like dimethylformamide (DMF). The mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or column chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Reaction Types and Key Functional Groups

The compound’s reactivity centers are:

• Aldehyde group (-CHO) : Prone to oxidation, reduction, or condensation reactions.

• Pyridine ring : Susceptible to electrophilic aromatic substitution (though fluorine’s electron-withdrawing nature may hinder reactivity).

• Fluorophenylmethyl group : The aromatic ring may undergo electrophilic substitution, while the methyl group could participate in aliphatic reactions.

Oxidation Reactions

The aldehyde group can be oxidized to carboxylic acids under strong oxidizing conditions. For example:

• Reagents : Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

• Conditions : Acidic or basic aqueous environments.

• Product : Pyridine-3-carboxylic acid derivative with a fluorophenylmethyl group.

Reduction Reactions

The aldehyde group can be reduced to a primary alcohol or alkane:

• Reduction to alcohol : Using reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) in ethanol or THF.

• Reduction to alkane : Catalytic hydrogenation (H₂/Pd) would reduce both the aldehyde and aromatic rings (though fluorine may stabilize the pyridine ring).

Condensation Reactions

The aldehyde group can participate in nucleophilic addition or condensation with amines, alcohols, or ketones:

• Example : Formation of Schiff bases with primary amines (e.g., NH₃) under acidic conditions.

• Product : Imine derivatives with preserved pyridine and fluorophenylmethyl groups.

Electrophilic Aromatic Substitution

• Reagents : Nitric acid (HNO₃) or sulfuric acid (H₂SO₄) for nitration.

• Conditions : High temperatures or catalytic agents.

• Product : Nitro-substituted pyridine derivatives.

Substitution on the Fluorophenylmethyl Group

The fluorophenyl ring may undergo electrophilic substitution at positions meta to fluorine:

• Reagents : Friedel-Crafts reagents (AlCl₃) or nitration mixtures.

• Conditions : Lewis acid catalysts or strong acids.

• Product : Substituted fluorophenylmethyl-pyridine derivatives.

Metal-Mediated Reactions

The pyridine nitrogen can coordinate metals (e.g., transition metals), enabling catalytic transformations:

• Examples : Cross-coupling reactions (Suzuki, Heck) if the pyridine is functionalized with halogens.

Comparison of Reaction Types

Reaction Type	Reagents/Conditions	Key Product
Oxidation	KMnO₄/H+ or CrO₃/AcOH	Pyridine-3-carboxylic acid
Reduction (Alkane)	H₂/Pd, high pressure	Pyridine-3-methane derivative
Condensation (Schiff)	NH₃/acidic conditions	Imine derivative
Electrophilic Subst.	HNO₃/H₂SO₄, heat	Nitro-pyridine derivative
Metal-Mediated	Transition metal catalysts	Coupled products (e.g., Suzuki)

Experimental Considerations

• Solvent Selection : Polar aprotic solvents (DMF, DMSO) for substitution; protic solvents (EtOH, H₂O) for condensation.

• Temperature Control : Aldehyde reactions often require mild temperatures to avoid side products.

• Purification : Crystallization or chromatography may be necessary due to the compound’s aromatic complexity.

Research Gaps

Limited literature exists for this exact compound. Analogous studies (e.g., pyrrole derivatives in ) suggest substitution reactions are feasible under basic conditions with sulfonyl chlorides. Further experimental validation is required for optimized protocols.

Scientific Research Applications

2-[(3-Fluorophenyl)methyl]pyridine-3-carbaldehyde has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays and as a building block for biologically active compounds.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-[(3-Fluorophenyl)methyl]pyridine-3-carbaldehyde depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The aldehyde group can form covalent bonds with nucleophilic residues in proteins, leading to changes in their function. Additionally, the fluorine atom can influence the compound’s lipophilicity and metabolic stability, enhancing its pharmacokinetic properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 2-[(3-Fluorophenyl)methyl]pyridine-3-carbaldehyde can be contrasted with related pyridinecarbaldehyde derivatives, particularly 6-[2-(Trifluoromethoxy)phenyl]-3-pyridinecarbaldehyde (CAS 898405-31-7), as described in . Key comparative insights are summarized below:

Structural Differences

• Substituent Position on Pyridine :

  • The target compound has a 3-fluorobenzyl group at position 2 of the pyridine ring.
  • The analogous compound in features a 2-(trifluoromethoxy)phenyl group at position 6 of the pyridine.
• Functional Groups: The 3-fluorophenylmethyl group introduces a fluorine atom at the meta position of the benzyl substituent.

Physicochemical Properties

Property	2-[(3-Fluorophenyl)methyl]pyridine-3-carbaldehyde	6-[2-(Trifluoromethoxy)phenyl]-3-pyridinecarbaldehyde
Molecular Formula	C₁₃H₁₀FNO (estimated)	C₁₃H₈F₃NO₂ (corrected)*
Molecular Weight	~215.23 g/mol (estimated)	259.64 g/mol (reported)
Key Functional Groups	3-Fluorobenzyl, aldehyde	2-Trifluoromethoxyphenyl, aldehyde
Electronic Effects	Moderate electron withdrawal (F)	Strong electron withdrawal (OCF₃)
Lipophilicity (LogP)	Lower (estimated)	Higher (due to OCF₃)

Note: lists the formula as C₉H₁₀ClN₃O₄, which conflicts with the compound’s name. The corrected formula aligns with the substituents described.

Notes

Data Discrepancies: The molecular formula provided in for 6-[2-(Trifluoromethoxy)phenyl]-3-pyridinecarbaldehyde (C₉H₁₀ClN₃O₄) appears inconsistent with its name and structure. This report assumes a corrected formula (C₁₃H₈F₃NO₂) based on substituent analysis.

Limitations : Experimental data (e.g., melting points, solubility) for the target compound are unavailable in the provided evidence; comparisons rely on structural analogies.

Further Research : Crystallographic studies (e.g., using SHELX software) could elucidate conformational differences between these compounds.

Biological Activity

2-[(3-Fluorophenyl)methyl]pyridine-3-carbaldehyde, a pyridine derivative, has garnered attention due to its potential biological activities. The structural features of this compound, particularly the fluorophenyl and pyridine moieties, suggest various mechanisms of action against microbial and cancerous cells. This article reviews the biological activity of this compound, focusing on antimicrobial and anticancer properties, as well as structure-activity relationships (SARs).

Antimicrobial Activity

Several studies have evaluated the antimicrobial properties of pyridine derivatives, including 2-[(3-Fluorophenyl)methyl]pyridine-3-carbaldehyde. The compound exhibits significant inhibitory effects against various bacterial strains.

Minimum Inhibitory Concentration (MIC)

The MIC values for selected pyridine derivatives are summarized in Table 1. These values indicate the concentration required to inhibit the growth of specific microorganisms.

Compound	MIC (µM)	Target Organism
2-[(3-Fluorophenyl)methyl]pyridine-3-carbaldehyde	0.21	Pseudomonas aeruginosa
	0.83	Candida albicans
Other Pyridine Derivatives	Varies	Various Gram-positive/negative bacteria

The compound demonstrated potent activity against Pseudomonas aeruginosa and Escherichia coli, with MIC values of 0.21 µM and 0.83 µM against Candida albicans, respectively .

The mechanism underlying the antimicrobial activity of this compound is attributed to its ability to interfere with bacterial DNA processes. Molecular docking studies have shown that it binds effectively to DNA gyrase, forming crucial interactions that inhibit its function. The binding energy and inhibitory constants suggest a strong potential for antibacterial activity comparable to established antibiotics like ciprofloxacin .

Anticancer Activity

In addition to its antimicrobial properties, 2-[(3-Fluorophenyl)methyl]pyridine-3-carbaldehyde has been investigated for anticancer effects.

Cytotoxicity Studies

Cytotoxicity assays conducted on various cancer cell lines revealed that this compound exhibits selective cytotoxicity. For instance, it showed promising results against human breast cancer cell lines, indicating its potential as an anticancer agent .

Structure-Activity Relationships (SAR)

The SAR studies highlight the importance of specific substituents on the pyridine ring in enhancing biological activity. The presence of the fluorine atom in the para position significantly increases the potency compared to non-fluorinated analogs, which is critical for its interaction with biological targets .

Case Studies

• Antimicrobial Efficacy : A study assessed multiple pyridine derivatives, including 2-[(3-Fluorophenyl)methyl]pyridine-3-carbaldehyde, demonstrating significant inhibition against clinical strains of bacteria and fungi. The findings support its use in developing new antimicrobial agents .
• Cytotoxic Effects : In vitro studies indicated that this compound selectively inhibited cancer cell proliferation while sparing normal cells, suggesting a favorable therapeutic index .